Cas no 105650-38-2 (Benzoic acid, 3-(3-oxopropyl)-)

• Product Name: Benzoic acid, 3-(3-oxopropyl)-
• CAS No: 105650-38-2
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 832763
• Update Time: 2026-04-29

Benzoic acid, 3-(3-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(3-oxopropyl)-
• LogP
• 3-(3-Oxopropyl)benzoic acid
• 3-(3-OXOPROPYL)-BENZOIC ACID

• Inchi： InChI=1S/C10H10O3/c11-6-2-4-8-3-1-5-9(7-8)10(12)13/h1,3,5-7H,2,4H2,(H,12,13)
• InChI Key： RYECFCDZUFPOMD-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)C(=O)O)CCC=O

Computed Properties

• Exact Mass: 178.063
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 54.37